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Compound of Interest

Compound Name: 5-Hexynoic acid

Cat. No.: B1207188

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, procedural guidance
for the safe use of 5-Hexynoic acid, a corrosive and hazardous compound.

Chemical Properties and Hazards

5-Hexynoic acid is a clear, yellow liquid that is classified as a corrosive material.[1][2] It can
cause severe skin burns, serious eye damage, and is harmful if swallowed, inhaled, or
absorbed through the skin.[1][2][3] Due to these hazards, strict adherence to safety protocols is

essential.

Property Value Source
Molecular Formula C6H802 [1]
Molecular Weight 112.13 g/mol [1114]
Boiling Point 224-225 °C at 760 mmHg [1][3]14]
Density 1.016 g/mL at 25 °C [1]14]
Flash Point 110 °C (230 °F) [11[3][4]
Signal Word Warning [4]
Hazard Statements H314, H315, H319, H332, CIA]

H335
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Operational Plan: Handling 5-Hexynoic Acid

A systematic approach is crucial when working with 5-Hexynoic acid to minimize exposure
and prevent accidents.

1. Engineering Controls:
o Always handle 5-Hexynoic acid in a properly functioning chemical fume hood.[1][3][6]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[1][3][6]

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards.[7]
A face shield should be worn in addition to goggles when there is a significant risk of
splashing.[7][8]

¢ Skin Protection:

o Wear chemical-resistant gloves (nitrile gloves are generally suitable for incidental contact,
but the specific glove type should be chosen based on the task and exposure level).[7]

o Alab coat or chemical-resistant apron is required to protect against skin contact.[7]
o Do not wear open-toed shoes in the laboratory.[7]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors should be used.[1]

3. Handling Procedures:
» Avoid direct contact with the skin, eyes, and clothing.[1]

e Do not inhale vapors or mists.[1]
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e When diluting, always add the acid to water slowly, never the other way around, to prevent a
violent exothermic reaction.[9][10]

e Use corrosion-resistant containers for storage and handling.[9]
Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[1][3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1][3]

o Spills: For small spills, absorb the material with an inert absorbent such as vermiculite, sand,
or earth.[1][3] Place the absorbed material into a suitable, labeled container for hazardous
waste disposal. For large spills, evacuate the area and contact emergency personnel.

Disposal Plan

5-Hexynoic acid and any materials contaminated with it are considered hazardous waste.
e Waste Collection:

o Collect all waste containing 5-Hexynoic acid in a designated, properly labeled, and
sealed container.

o Do not mix with incompatible waste streams, such as strong oxidizing agents.[1]

» Disposal:
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o Dispose of the hazardous waste through a licensed and certified hazardous waste
disposal company.

o Follow all local, state, and federal regulations for the disposal of corrosive and organic

chemical waste.[1][3]

Workflow for Handling 5-Hexynoic Acid

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pim-resources.coleparmer.com/sds/10602.pdf
https://www.fishersci.com/store/msds?partNumber=AC383700010&countryCode=US&language=en
https://www.benchchem.com/product/b1207188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 5-Hexynoic Acid
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Caption: Procedural workflow for the safe handling of 5-Hexynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Hexynoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207188#personal-protective-equipment-for-
handling-5-hexynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1207188?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/10602.pdf
https://www.fishersci.nl/store/msds?partNumber=10371023&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AC383700010&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/product/aldrich/544000
https://www.echemi.com/sds/5-hexynoic-acid-pd180930102826.html
https://www.fishersci.com/store/msds?partNumber=AAB2513203&productDescription=5-HEXYNOIC+ACID%2C+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.actenviro.com/corrosive-chemicals/
https://afns-safety.ualberta.ca/chemical-safety/corrosives-especially-acids-and-bases/
https://www.benchchem.com/product/b1207188#personal-protective-equipment-for-handling-5-hexynoic-acid
https://www.benchchem.com/product/b1207188#personal-protective-equipment-for-handling-5-hexynoic-acid
https://www.benchchem.com/product/b1207188#personal-protective-equipment-for-handling-5-hexynoic-acid
https://www.benchchem.com/product/b1207188#personal-protective-equipment-for-handling-5-hexynoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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